4-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)benzaldehyde
Cat. No. B8530019
M. Wt: 286.33 g/mol
InChI Key: KPUOLFBKVSLWKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08012976B2
Procedure details
To a stirred mixture of 4-formylbenzoic acid (900 mg, 6 mmol) in anhydrous dichloromethane (30 mL) was added triethylamine (1.52 mg, 15 mmol), 1-hydroxybenzotriazole (891 mg, 6.6 mmol), followed by 1-ethyl-3-(3-dimethylamino propyl) carbodiimide hydrochloride (1.254 g, 6.6 mmol). After the addition, the mixture was stirred at room temperature for 40 mins. Then the mixture was cooled to 0° C. and cyclopropyl(piperazin-1-yl)methanone hydrochloride (1.259 g, 6.6 mmol) was added in portion-wise. After the addition, the mixture was allowed to stir at room temperature overnight. The mixture was diluted with dichloromethane (50 mL), washed with saturated citric acid (100 mL×2), followed by saturated sodium bicarbonate (100 mL×2), brine (50 mL), dried over anhydrous sodium sulfate, and concentrated to give 4-(4-(cyclopropanecarbonyl)piperazine-1-carbonyl)benzaldehyde (810 mg, yield 80%) as a light yellow oil. 1H-NMR (400 MHz, CDCl3) δ (ppm): 0.79-0.85 (m, 2H), 1.00-1.04 (m, 2H), 1.72-1.80 (m, 1H), 3.41-3.81 (m, 8H), 7.58-7.60 (d, J=8.0 Hz, 1H), 7.95-7.97 (d, J=8.0 Hz, 1H), 10.07 (s, 1H); LC-MS (ESI) m/z: 287 (M+1)+.
Quantity
1.254 g
Type
reactant
Reaction Step Three
Quantity
1.259 g
Type
reactant
Reaction Step Four
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:3]1[CH:11]=[CH:10][C:6]([C:7]([OH:9])=O)=[CH:5][CH:4]=1)=[O:2].C(N(CC)CC)C.ON1C2C=CC=CC=2N=N1.Cl.C(N=C=NCCCN(C)C)C.Cl.[CH:42]1([C:45]([N:47]2[CH2:52][CH2:51][NH:50][CH2:49][CH2:48]2)=[O:46])[CH2:44][CH2:43]1>ClCCl>[CH:42]1([C:45]([N:47]2[CH2:52][CH2:51][N:50]([C:7]([C:6]3[CH:5]=[CH:4][C:3]([CH:1]=[O:2])=[CH:11][CH:10]=3)=[O:9])[CH2:49][CH2:48]2)=[O:46])[CH2:43][CH2:44]1 |f:3.4,5.6|
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Inputs
Step One
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Name
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|
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Quantity
|
900 mg
|
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Type
|
reactant
|
|
Smiles
|
C(=O)C1=CC=C(C(=O)O)C=C1
|
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Name
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|
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Quantity
|
30 mL
|
|
Type
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solvent
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Smiles
|
ClCCl
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Step Two
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Name
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Quantity
|
1.52 mg
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Type
|
reactant
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Smiles
|
C(C)N(CC)CC
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|
Name
|
|
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Quantity
|
891 mg
|
|
Type
|
reactant
|
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Smiles
|
ON1N=NC2=C1C=CC=C2
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Step Three
|
Name
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|
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Quantity
|
1.254 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.C(C)N=C=NCCCN(C)C
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Step Four
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Name
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Quantity
|
1.259 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.C1(CC1)C(=O)N1CCNCC1
|
Step Five
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Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
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ClCCl
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
the mixture was stirred at room temperature for 40 mins
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
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Details
|
After the addition
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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Then the mixture was cooled to 0° C.
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ADDITION
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Type
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ADDITION
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Details
|
After the addition
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STIRRING
|
Type
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STIRRING
|
|
Details
|
to stir at room temperature overnight
|
|
Duration
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8 (± 8) h
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WASH
|
Type
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WASH
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|
Details
|
washed with saturated citric acid (100 mL×2)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
40 min |
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Name
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|
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Type
|
product
|
|
Smiles
|
C1(CC1)C(=O)N1CCN(CC1)C(=O)C1=CC=C(C=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 810 mg | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 47.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
